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Compound of Interest

Compound Name: Dispersol yellow brown XF

Cat. No.: B12363241

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse dyes are a class of non-ionic dyes with low water solubility, making them suitable for
dyeing hydrophobic synthetic fibers such as polyester, nylon, and cellulose acetate.[1][2][3] The
dyeing process relies on the dispersion of fine dye particles in an aqueous medium, which are
then transferred to the fiber. This transfer is facilitated by high temperatures (typically 105-
140°C) and the use of dispersing and leveling agents.[2][4] The dye molecules penetrate the
amorphous regions of the polymer chains, where they are physically trapped after cooling,
resulting in good color fastness.[4][5] Dispersol Yellow Brown XF is a specific disperse dye
used for achieving a yellow-brown shade on synthetic fibers.[6][7][8]

Data Presentation

The following tables summarize the key properties and fastness data for Dispersol Yellow
Brown XF.

Table 1: General Properties of Dispersol Yellow Brown XF
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Property Value

Appearance Yellow Brown Powder

Dye Class Disperse Dye

Primary Application Dyeing of polyester and acetate fibers

Source: Adapted from various supplier data sheets.[6]

Table 2: Color Fastness Properties of Dispersol Yellow Brown XF

Fastness Test Rating (ISO Standards)
Light (Xenon Arc) 6-7
Washing (60°C) 4-5
Rubbing (Dry) 4-5
Sublimation (180°C, 30 sec) 4-5

Source: Data compiled from multiple sources.[6][7]

Experimental Protocols

This section outlines the laboratory-scale exhaust dyeing protocol for synthetic fibers
(specifically polyester) using Dispersol Yellow Brown XF.

Materials and Equipment:

o Dispersol Yellow Brown XF dye

o Polyester fabric swatch (pre-scoured and dried)

« Distilled water

e Dispersing agent (e.g., a lignosulfonate-based product)

e Levelling agent
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 Acetic acid (to adjust pH)

» Laboratory dyeing machine (e.g., a glycerin bath beaker dyer or an infrared dyeing machine)

o Beakers and graduated cylinders

e Stirring rods

e pH meter or pH paper

e Heating and stirring plate

e Drying oven

Protocol:

» Dye Bath Preparation:

o Calculate the required amount of Dispersol Yellow Brown XF dye based on the weight of
the fabric (o.w.f - on weight of fabric). A typical starting concentration is 1.0% o.w.f. for a
medium shade.

o Prepare a dye stock solution by pasting the calculated amount of dye with a small amount
of water and dispersing agent to form a smooth paste.[2]

o Gradually add hot water (around 40-50°C) to the paste while stirring to create a fine
dispersion.

o In a separate beaker, prepare the dye bath with the required volume of water (Liquor
Ratio, e.g., 1:20, meaning 20 mL of water for every 1 gram of fabric).

o Add the dispersing agent (e.g., 1 g/L) and levelling agent (e.g., 0.5 g/L) to the dye bath.

o Add the prepared dye stock solution to the dye bath.

o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[3][4]

e Dyeing Procedure (Exhaust Method):
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[e]

Introduce the pre-wetted polyester fabric into the dye bath at room temperature.

o

Raise the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.[2][9]

[¢]

Hold the temperature at 130°C for 45-60 minutes to allow for dye penetration and fixation.

[2]9]

[¢]

After the dyeing cycle, cool the dye bath down to 70-80°C.

o After-treatment (Reduction Clearing):

[¢]

Remove the dyed fabric from the dye bath and rinse it with warm water.

[¢]

Prepare a reduction clearing bath containing:
» Caustic soda (Sodium Hydroxide): 2 g/L

» Sodium Hydrosulfite: 2 g/L

[¢]

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove any unfixed
surface dye.[10]

[¢]

Rinse the fabric thoroughly with hot water and then cold water until the water runs clear.[5]
e Drying:
o Squeeze the excess water from the fabric.

o Dry the dyed fabric in an oven or air-dry.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12363241#protocol-for-dyeing-synthetic-fibers-with-
dispersol-yellow-brown-xf-in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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